Cas no 551002-32-5 (methyl 2-(4-methoxyphenyl)benzofuran-5-carboxylate)

• Product Name: methyl 2-(4-methoxyphenyl)benzofuran-5-carboxylate
• CAS No: 551002-32-5
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• MDL: MFCD26395364
• CID: 2147047
• PubChem ID: 23517377
• Update Time: 2025-06-08

methyl 2-(4-methoxyphenyl)benzofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-methoxyphenyl)benzofuran-5-carboxylate
• 551002-32-5
• 2-(4-Methoxyphenyl)-benzofuran-5-carboxylic acid methyl ester
• MFCD26395364
• 2-(4-Methoxy-phenyl)-benzofuran-5-carboxylic acid methyl ester
• SCHEMBL979282
• POBFLMBYRWQZFU-UHFFFAOYSA-N
• DB-297801
• methyl 2-(4-methoxyphenyl)-1-benzofuran-5-carboxylate

• MDL： MFCD26395364
• Inchi： 1S/C17H14O4/c1-19-14-6-3-11(4-7-14)16-10-13-9-12(17(18)20-2)5-8-15(13)21-16/h3-10H,1-2H3
• InChI Key： POBFLMBYRWQZFU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=CC2C=C(C(=O)OC)C=CC1=2

Computed Properties

• Exact Mass: 282.08920892Da
• Monoisotopic Mass: 282.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.7Ų

Additional information on methyl 2-(4-methoxyphenyl)benzofuran-5-carboxylate

Recent Advances in the Study of Methyl 2-(4-Methoxyphenyl)Benzofuran-5-Carboxylate (CAS: 551002-32-5)

Methyl 2-(4-methoxyphenyl)benzofuran-5-carboxylate (CAS: 551002-32-5) is a benzofuran derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of this molecule, particularly the presence of the methoxyphenyl and carboxylate groups, make it a promising candidate for further pharmacological investigations.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of methyl 2-(4-methoxyphenyl)benzofuran-5-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry reported an efficient one-pot synthesis method that significantly improved the scalability of this compound. The researchers employed a palladium-catalyzed coupling reaction, achieving a yield of 78% with high purity, which is a notable advancement over previous methods. This development is crucial for facilitating large-scale production and subsequent biological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that methyl 2-(4-methoxyphenyl)benzofuran-5-carboxylate exhibits potent inhibitory effects on certain cancer cell lines. A study published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that this compound showed selective cytotoxicity against breast cancer cells (MCF-7) with an IC50 value of 12.5 µM, while exhibiting minimal toxicity toward normal human fibroblasts. The mechanism of action appears to involve the inhibition of tubulin polymerization, a target of interest in anticancer drug development.

Further investigations into the structure-activity relationship (SAR) of this compound have identified key modifications that could enhance its pharmacological profile. Researchers have explored variations in the methoxy group position and the ester moiety, leading to derivatives with improved potency and selectivity. These findings were presented at the 2023 American Chemical Society National Meeting, highlighting the compound's potential as a scaffold for designing novel therapeutic agents.

The pharmacokinetic properties of methyl 2-(4-methoxyphenyl)benzofuran-5-carboxylate have also been a subject of recent research. A 2023 study in Drug Metabolism and Disposition reported favorable metabolic stability in human liver microsomes, with a half-life of approximately 45 minutes. However, the compound exhibited moderate plasma protein binding (85%), which may influence its bioavailability. These findings underscore the need for further optimization to improve its drug-like properties.

Looking ahead, researchers are particularly interested in exploring the anti-inflammatory potential of this compound. Early data presented at the 2023 European Congress of Pharmacology suggested that methyl 2-(4-methoxyphenyl)benzofuran-5-carboxylate may modulate NF-κB signaling pathways, which are central to inflammatory responses. This could open new avenues for developing treatments for chronic inflammatory diseases, though additional in vivo studies are required to validate these observations.

In conclusion, methyl 2-(4-methoxyphenyl)benzofuran-5-carboxylate (CAS: 551002-32-5) represents a promising chemical entity with multiple potential therapeutic applications. Recent advances in its synthesis, biological evaluation, and structure-activity relationship studies have laid a solid foundation for future drug development efforts. As research continues, this compound may emerge as a valuable lead molecule for addressing various unmet medical needs in oncology and inflammation.